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Compound of Interest

Compound Name: 1-Bromoheptane-d1

Cat. No.: B1482426

Essential Safety and Handling Guide for 1-
Bromoheptane-dl

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Bromoheptane-d1 in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development.

Quantitative Data Summary

The following table summarizes the key quantitative data for 1-Bromoheptane, which is
expected to be nearly identical for its deuterated form, 1-Bromoheptane-d1.
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Property Value Citations
CAS Number 629-04-9 [11[2]
Molecular Formula C7Ha1sBr [2]
Molecular Weight 179.10 g/mol [2]
Appearance Colorless liquid [1]

Boiling Point 180 °C / 356 °F at 760 mmHg [31[4]
Melting Point -58°C/-72.4 °F [3114]
Flash Point 60 °C [1]
Density 1.14 g/mL at 25 °C [4]

Inhalation Toxicity

LC50 (mouse) = 12000
mg/m3/2H

[1]

Operational Plan: Handling 1-Bromoheptane-d1

This section outlines the procedural, step-by-step guidance for the safe handling of 1-

Bromoheptane-d1.

Pre-Handling Preparations

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[1][3] Facilities must be equipped with an eyewash station and a

safety shower.[1]

and in good condition. This includes:

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is available

o Eye Protection: Chemical splash goggles or a face shield and safety glasses are

mandatory.[2][5]

o Hand Protection: Wear appropriate chemical-resistant gloves. Nitrile gloves offer good

protection against petroleum products, while fluoroelastomer (Viton) or Norfoil gloves are
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suitable for extended contact with chlorinated and aromatic hydrocarbons.[6] Gloves must
be inspected before use.[2]

o Skin and Body Protection: A lab coat or other suitable protective clothing is required.[7]

o Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator should
be worn.[7]

« Ignition Sources: Remove all potential ignition sources from the handling area, as 1-
Bromoheptane is a flammable liquid.[3][7] Use spark-proof tools and explosion-proof
equipment.[1][3]

Handling Procedure

o Grounding: When transferring the material, ensure containers are grounded and bonded to
prevent static discharge.[1]

Dispensing: Carefully dispense the required amount, avoiding inhalation of vapor or mist.[2]

Containment: Handle the substance over a spill tray to contain any potential leaks.

Avoid Contact: Prevent contact with eyes, skin, and clothing.[1]

Closure: Keep the container tightly closed when not in use.[1][7]

Post-Handling Procedures

o Decontamination: Wash hands and any exposed skin thoroughly with soap and water after
handling.[2][7]

o Storage: Store 1-Bromoheptane-d1 in a tightly closed container in a cool, dry, and well-
ventilated area away from heat, sparks, and incompatible substances like strong oxidizing
agents and strong bases.[1][7] The storage area should be designated for flammable liquids.

[1]

e Clothing: Contaminated clothing should be removed and washed before reuse.[1]

Disposal Plan
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Proper disposal of 1-Bromoheptane-d1 and its contaminated waste is crucial to prevent
environmental contamination and ensure safety.

o Waste Collection:

o Collect surplus and non-recyclable 1-Bromoheptane-d1 in a dedicated, labeled, and
sealed container.

o Contaminated materials such as gloves, absorbent pads, and empty containers should
also be collected as hazardous waste.[3] Empty containers may retain product residue
and are considered dangerous.[1]

» Waste Disposal:
o Dispose of the chemical waste through a licensed professional waste disposal service.[2]

o One approved method is to burn the waste in a chemical incinerator equipped with an
afterburner and scrubber.[2]

o Do not dispose of the material down the drain, as it should not be released into the
environment.[3]

o All disposal activities must be in accordance with local, state, and federal regulations.[3]

Workflow Visualization

The following diagram illustrates the key stages of the handling and disposal workflow for 1-
Bromoheptane-d1.
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Caption: Workflow for safe handling of 1-Bromoheptane-d1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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